Cas no 953755-61-8 (4-Amino-N-(2,4-difluorophenyl)benzamide)

• Product Name: 4-Amino-N-(2,4-difluorophenyl)benzamide
• CAS No: 953755-61-8
• MF: C₁₃H₁₀F₂N₂O
• MW: 248.228109836578
• MDL: MFCD00171037
• CID: 4722998
• Update Time: 2025-05-24

4-Amino-N-(2,4-difluorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-(2,4-difluorophenyl)benzamide
• 4-amino-N-(2,4-difluorophenyl)benzenecarboxamide
• 4-Amino-N-(2,4-difluorophenyl)benzamide

• MDL： MFCD00171037
• Inchi： 1S/C13H10F2N2O/c14-9-3-6-12(11(15)7-9)17-13(18)8-1-4-10(16)5-2-8/h1-7H,16H2,(H,17,18)
• InChI Key： KNYOGUIQVMNDNH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1NC(C1C=CC(=CC=1)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1

Additional information on 4-Amino-N-(2,4-difluorophenyl)benzamide

Compound CAS No. 953755-61-8: A Comprehensive Overview of 4-Amino-N-(2,4-Difluorophenyl)Benzamide

The compound with CAS No. 953755-61-8, commonly referred to as 4-Amino-N-(2,4-Difluorophenyl)Benzamide, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Structure and Synthesis: The molecule 4-Amino-N-(2,4-Difluorophenyl)Benzamide consists of a benzamide backbone with an amino group at the para position and a difluorophenyl substituent attached to the nitrogen atom. The synthesis of this compound typically involves multi-step reactions, including Friedel-Crafts acylation or other amide formation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

Chemical Properties: This compound exhibits interesting chemical properties due to the electron-withdrawing effects of the fluorine atoms on the phenyl ring. These effects influence the molecule's reactivity, solubility, and stability under various conditions. Studies have shown that 4-Amino-N-(2,4-Difluorophenyl)Benzamide has moderate thermal stability and is soluble in common organic solvents such as dichloromethane and ethyl acetate.

Applications in Pharmaceutical Research: The benzamide derivative has been explored for its potential as a drug candidate in several therapeutic areas. Recent research highlights its role as a lead compound in anti-inflammatory and anticancer studies. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition against certain kinases involved in cancer progression.

Environmental Impact: Understanding the environmental fate of chemicals is crucial for sustainable development. Studies on CAS No. 953755-61-8 indicate that it undergoes biodegradation under aerobic conditions, with a half-life of approximately 10 days in aqueous environments. This suggests that the compound has a moderate environmental footprint when managed responsibly.

Future Prospects: The ongoing research into 4-Amino-N-(2,4-Difluorophenyl)Benzamide continues to uncover new possibilities for its application in advanced materials and green chemistry. Collaborative efforts between academic institutions and industry partners are expected to drive further innovation in this field.